Cas no 1145678-51-8 (N-Fmoc-3-methyl-L-tyrosine)

• Product Name: N-Fmoc-3-methyl-L-tyrosine
• CAS No: 1145678-51-8
• MF: C₂₅H₂₃NO₅
• MW: 417.453827142715
• CID: 4765774
• PubChem ID: 135393234
• Update Time: 2025-06-14

N-Fmoc-3-methyl-L-tyrosine Chemical and Physical Properties

Names and Identifiers

• N-Fmoc-3-methyl-L-tyrosine
• 1145678-51-8
• CS-0212782
• MFCD30749167
• E70929
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxy-3-methylphenyl)propanoic acid
• Fmoc-L-Tyr(3-Me)-OH
• (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(4-hydroxy-3-methylphenyl)propanoic acid

• Inchi： 1S/C25H23NO5/c1-15-12-16(10-11-23(15)27)13-22(24(28)29)26-25(30)31-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-12,21-22,27H,13-14H2,1H3,(H,26,30)(H,28,29)/t22-/m0/s1
• InChI Key： NRABCNXHTKWOPO-QFIPXVFZSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC(=C(C)C=1)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 417.15762283g/mol
• Monoisotopic Mass: 417.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9

Additional information on N-Fmoc-3-methyl-L-tyrosine

Comprehensive Overview of N-Fmoc-3-methyl-L-tyrosine (CAS No. 1145678-51-8): Applications and Innovations

N-Fmoc-3-methyl-L-tyrosine (CAS No. 1145678-51-8) is a chemically modified amino acid derivative widely utilized in peptide synthesis, pharmaceutical research, and bioconjugation. This compound features a 9-fluorenylmethoxycarbonyl (Fmoc) protecting group, which is critical for solid-phase peptide synthesis (SPPS). The 3-methyl substitution on the tyrosine backbone enhances its stability and modulates biological activity, making it a valuable tool for drug discovery and protein engineering.

In recent years, the demand for custom peptide synthesis and non-natural amino acids has surged due to advancements in mRNA therapeutics and targeted drug delivery systems. Researchers frequently search for terms like "Fmoc-protected tyrosine derivatives" or "modified amino acids for peptide design", reflecting the growing interest in precision medicine. N-Fmoc-3-methyl-L-tyrosine addresses these needs by offering improved resistance to enzymatic degradation and tailored hydrophobicity for membrane permeability studies.

The compound’s role in antibody-drug conjugates (ADCs) and fluorescent labeling has also gained attention. Its CAS No. 1145678-51-8 is often cross-referenced in patents related to biomarker development and cancer therapeutics. A 2023 study highlighted its utility in creating stable linkers for payload attachment, a hot topic in oncology research. Additionally, its compatibility with automated peptide synthesizers aligns with the industry’s shift toward high-throughput screening.

From a synthetic chemistry perspective, N-Fmoc-3-methyl-L-tyrosine is favored for its orthogonal protection strategy, enabling selective deprotection during multi-step reactions. This property is crucial for constructing complex glycopeptides or post-translationally modified proteins, areas dominating proteomics discussions. Suppliers often list it alongside keywords like "high-purity Fmoc-amino acids" and "peptide building blocks" to cater to GMP manufacturing requirements.

Environmental and cost considerations further drive innovation around this compound. Green chemistry initiatives promote solvent-free coupling methods using N-Fmoc-3-methyl-L-tyrosine, reducing waste in peptide production. Its shelf stability and compatibility with microwave-assisted synthesis also answer frequent queries about "scalable peptide synthesis techniques".

In summary, N-Fmoc-3-methyl-L-tyrosine (CAS No. 1145678-51-8) bridges fundamental research and industrial applications, meeting demands from neuroscience (e.g., neurotransmitter analogs) to vaccine adjuvants. Its adaptability to AI-driven molecular design platforms positions it as a future-proof reagent in the evolving landscape of biopharmaceuticals.